Cas no 1253790-62-3 (3-Bromo-2-ethylbenzonitrile)

3-Bromo-2-ethylbenzonitrile is a brominated aromatic nitrile compound with the molecular formula C9H8BrN. It features a benzonitrile core substituted with a bromo group at the 3-position and an ethyl group at the 2-position, making it a versatile intermediate in organic synthesis. This compound is particularly useful in cross-coupling reactions, such as Suzuki or Heck couplings, due to the reactivity of the bromo substituent. The nitrile group further enhances its utility in functional group transformations, including hydrolysis or reduction. Its well-defined structure and reactivity profile make it valuable for pharmaceutical and agrochemical research, where precise molecular modifications are required.
3-Bromo-2-ethylbenzonitrile structure
3-Bromo-2-ethylbenzonitrile structure
Product Name:3-Bromo-2-ethylbenzonitrile
CAS No:1253790-62-3
MF:C9H8BrN
MW:210.070521354675
CID:1071907
PubChem ID:49757978
Update Time:2025-06-07

3-Bromo-2-ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-ethylbenzonitrile
    • 2-ethoxy-3-bromopyridine
    • 3-bromanyl-2-ethoxy-pyridine
    • AG-G-04632
    • CTK5A7590
    • PubChem6233
    • Pyridine,3-bromo-2-ethoxy-
    • SureCN1842773
    • 1253790-62-3
    • SCHEMBL2131306
    • DB-062370
    • DTXSID901309939
    • AKOS015833858
    • FOSAFYKPMWNNNT-UHFFFAOYSA-N
    • A930007
    • CS-0377324
    • MDL： MFCD17011846
    • Inchi： 1S/C9H8BrN/c1-2-8-7(6-11)4-3-5-9(8)10/h3-5H,2H2,1H3
    • InChI Key： FOSAFYKPMWNNNT-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C#N)=C1CC

Computed Properties

  • Exact Mass: 208.98401g/mol
  • Monoisotopic Mass: 208.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.8Ų

3-Bromo-2-ethylbenzonitrile Security Information

  • HazardClass：IRRITANT

3-Bromo-2-ethylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1447994-1g
3-Bromo-2-ethylbenzonitrile
 1253790-62-3 98%
1g
 ￥99708.00 2024-08-09

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